Cas no 2228401-28-1 (3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228401-28-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5810682
• PubChem ID: 165609097
• Update Time: 2025-05-25

3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228401-28-1
• EN300-1730203

• Inchi： 1S/C11H14N2O2/c1-4-13-6-7(5-12-13)8-9(10(14)15)11(8,2)3/h4-6,8-9H,1H2,2-3H3,(H,14,15)
• InChI Key： YQHKIKKJBZZVEP-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=NN(C=C)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228401-28-1)

3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228401-28-1) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule combines a cyclopropane carboxylic acid core with a vinyl-substituted pyrazole moiety, making it a versatile intermediate for the synthesis of bioactive molecules. Its molecular formula and precise stereochemistry contribute to its potential applications in drug discovery and crop protection.

Recent trends in AI-driven drug discovery and sustainable agriculture have highlighted the importance of compounds like 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and biodegradable pesticides. The compound's structural rigidity, imparted by the dimethylcyclopropane ring, enhances its binding affinity to biological targets, a feature highly sought after in precision medicine development.

From a synthetic chemistry perspective, the vinyl group on the pyrazole ring offers valuable click chemistry opportunities, enabling efficient derivatization for combinatorial libraries. This aligns with current high-throughput screening methodologies that dominate modern pharmaceutical R&D. The compound's carboxylic acid functionality further allows for salt formation and prodrug strategies, addressing common bioavailability challenges in lead optimization.

In agricultural applications, the pyrazole-cyclopropane hybrid structure shows promise as a scaffold for next-generation plant growth regulators. With growing concerns about food security and climate-resilient crops, this compound's potential to modulate plant stress response pathways is being actively investigated. Its low mammalian toxicity profile, inferred from structural analogs, makes it particularly attractive for environmentally friendly formulations.

The physicochemical properties of CAS 2228401-28-1, including its logP and hydrogen bonding capacity, suggest favorable ADME characteristics for pharmaceutical applications. Computational studies using quantum mechanical modeling have predicted its metabolic stability, a critical factor in drug candidate selection. These in silico analyses align with industry's shift toward computer-aided molecular design to accelerate discovery timelines.

Recent patent literature reveals growing interest in 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid derivatives for neurological disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier (predicted by its molecular weight and polar surface area) makes it valuable for CNS-targeted therapies. This addresses the urgent need for novel treatments in neurodegenerative conditions, a major focus area in biopharmaceutical investment.

From a green chemistry standpoint, the synthetic routes to 2228401-28-1 are being optimized for atom economy and reduced solvent waste. These improvements respond to the pharmaceutical industry's commitment to sustainable manufacturing practices. The compound's crystalline nature facilitates purification processes, reducing energy consumption compared to amorphous intermediates.

In material science applications, the conjugated system of the pyrazole ring combined with the sterically hindered cyclopropane creates interesting electronic properties. This has led to exploratory work in organic semiconductors and molecular sensors, particularly for environmental monitoring devices. The compound's thermal stability makes it suitable for high-performance materials that withstand processing conditions.

Analytical characterization of 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid benefits from advanced techniques like LC-MS/MS and 2D NMR, which are essential for quality control in Good Manufacturing Practice (GMP) settings. The compound's distinct UV absorption profile enables sensitive detection methods required for trace analysis in biological matrices.

As the scientific community continues to explore structure-activity relationships of CAS 2228401-28-1 derivatives, its importance in fragment-based drug discovery is becoming apparent. The compound serves as an excellent molecular fragment due to its balanced hydrophobic/hydrophilic character and three-dimensionality - properties that address the flatness problem common in many screening libraries.